Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- structure
61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016

2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
    • 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
    • InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
    • Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
    • SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1

Computed Properties

  • Exact Mass: 248.04436

Experimental Properties

  • PSA: 15.27
  • Boiling Point: 414.7±55.0 °C(Predicted)
  • Melting Point: 222.5 °C(Solv: methanol (67-56-1))
  • pka: 11.21±0.30(Predicted)
  • Density: 1.40±0.1 g/cm3(Predicted)

2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature

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